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Compound of Interest

Compound Name: BMS-191011

CAS No.: 202821-81-6

Cat. No.: B1667175

Get Quote

For researchers, scientists, and drug development professionals working with the potent

KCa1.1 (BK) channel opener, BMS-191011, adherence to proper disposal protocols is

paramount for ensuring laboratory safety and environmental protection. In the absence of a

specific Safety Data Sheet (SDS) detailing disposal procedures, this guide provides essential

safety and logistical information based on best practices for the handling and disposal of

potent, non-volatile research compounds. All procedures outlined herein should be executed in

strict accordance with institutional, local, and national regulations. Consultation with your

institution's Environmental Health and Safety (EHS) office is mandatory before proceeding with

any disposal activities.

Key Chemical and Physical Properties of BMS-
191011
A thorough understanding of the chemical's properties is foundational to its safe handling and

disposal. The following table summarizes key quantitative data for BMS-191011.
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Property Value

Chemical Name

3-[(5-Chloro-2-hydroxyphenyl)methyl]-5-[4-

(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2(3H)-

one[1][2][3][4]

Molecular Formula C₁₆H₁₀ClF₃N₂O₃[2][4]

Molecular Weight 370.71 g/mol [1][4]

CAS Number 202821-81-6[2][4]

Appearance White solid[4]

Solubility
Soluble in DMSO (up to 100mM) and ethanol

(up to 15mM)[2]

Storage
Store solid at room temperature.[2][4] Store

solutions at -20°C for up to one month.[2]

Standard Operating Procedure for the Disposal of
BMS-191011
The following step-by-step protocol is a general guideline for the safe disposal of BMS-191011
and associated contaminated materials.

Personal Protective Equipment (PPE) Requirement:

Gloves: Chemically resistant nitrile gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Disposal of Solid, Unused BMS-191011:
Consult EHS: Prior to initiating any disposal procedure, contact your institution's EHS office

for guidance specific to potent chemical compounds.
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Packaging: Keep the compound in its original, securely sealed container. If repackaging is

necessary, use a compatible container that is clearly labeled with the chemical name ("BMS-
191011"), CAS number (202821-81-6), and appropriate hazard warnings.

Waste Stream: This compound must be disposed of as hazardous chemical waste through

your institution's designated waste management program. Do not mix with other waste

streams unless explicitly approved by your EHS office.

Institutional Pickup: Arrange for the collection and disposal of the hazardous waste container

through your institution's EHS-approved waste pickup service.

Disposal of BMS-191011 Solutions (e.g., in DMSO or
ethanol):

Waste Collection: All solutions containing BMS-191011 must be collected in a dedicated,

sealed, and clearly labeled hazardous waste container. The label must specify all

components, including the solvent (e.g., DMSO) and the solute (BMS-191011), with their

approximate concentrations.

No Drain Disposal: Under no circumstances should solutions containing BMS-191011 be

poured down the drain.

Institutional Pickup: Schedule a pickup for the hazardous waste container with your

institution's EHS office.

Decontamination of Glassware and Surfaces:
Initial Rinse: Contaminated glassware and surfaces should first be rinsed with a suitable

solvent capable of solubilizing BMS-191011, such as ethanol or DMSO. This rinsate must be

collected and treated as hazardous waste.

Secondary Wash: Following the initial rinse, wash the glassware and surfaces with a suitable

laboratory detergent and water.

Final Rinse: Perform a thorough final rinse with water.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of BMS-191011.

BMS-191011 Disposal Workflow

Start: BMS-191011 Waste Generated
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Solid BMS-191011

Solid
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Liquid
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Consult Institutional EHS Office for Guidance

Treat as Hazardous Chemical Waste

Schedule EHS Waste Pickup

End: Proper Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-191011.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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